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Compound of Interest

Compound Name: Fangchinoline

Cat. No.: B15542281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fangchinoline is a bisbenzylisoquinoline alkaloid naturally found in the root of Stephania

tetrandra. It has garnered significant interest in the scientific community for its diverse

pharmacological activities, including anti-tumor, anti-inflammatory, neuroprotective, and anti-

HIV-1 properties.[1] Accurate and reproducible in vitro and in vivo studies rely on the correct

preparation and storage of fangchinoline stock solutions. Due to its hydrophobic nature,

fangchinoline is practically insoluble in water, making dimethyl sulfoxide (DMSO) the solvent

of choice for creating high-concentration stock solutions for experimental use.[2]

This document provides detailed application notes and protocols for the preparation, storage,

and handling of fangchinoline stock solutions in DMSO to ensure experimental consistency

and accuracy.

Physicochemical Properties and Solubility
A thorough understanding of fangchinoline's properties is essential for its effective use in

research.
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Property Value Source

CAS Number 436-77-1 [1][3][4][5][6]

Molecular Formula C₃₇H₄₀N₂O₆ [1][4]

Molecular Weight 608.72 g/mol [3][5][7]

Appearance
White to off-white/light yellow

powder/solid
[3][4]

Purity ≥98% (HPLC) [4][5]

Solubility in DMSO 40 - 100 mg/mL [2][7][8]

(~65.7 mM - 164.3 mM) [2][7][8]

Solubility in Ethanol 3 - 4 mg/mL [2]

Solubility in Water Insoluble [2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Fangchinoline Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM fangchinoline stock solution, a commonly

used concentration in cell culture experiments.

Materials:

Fangchinoline powder (purity ≥98%)

Anhydrous, sterile, cell culture-grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure:

Calculations:

Molecular Weight (MW) of Fangchinoline = 608.72 g/mol

To prepare a 10 mM (0.01 mol/L) solution, you will need 0.01 moles per liter of solvent.

Mass (g) = Molarity (mol/L) * Volume (L) * MW ( g/mol )

For 1 mL (0.001 L) of a 10 mM stock solution: Mass = 0.01 mol/L * 0.001 L * 608.72 g/mol

= 0.00060872 g = 0.60872 mg

It is recommended to prepare a larger volume (e.g., 5 or 10 mL) to improve weighing

accuracy. For 10 mL, you would need 6.0872 mg of fangchinoline.

Weighing:

In a chemical fume hood, accurately weigh the calculated amount of fangchinoline
powder using a calibrated analytical balance.

Transfer the powder to a sterile conical tube or vial appropriate for the final volume.

Dissolution:

Add the calculated volume of anhydrous, sterile DMSO to the tube containing the

fangchinoline powder.

Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution to ensure there are no visible particles. If dissolution is slow,

gentle warming in a 37°C water bath for 5-10 minutes can be applied.[9]

Sterilization (Optional):
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For cell culture applications requiring absolute sterility, the stock solution can be sterilized

by filtration through a 0.22 µm syringe filter that is compatible with DMSO (e.g., PTFE).

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile cryovials. This is

crucial to avoid repeated freeze-thaw cycles which can lead to compound precipitation and

degradation.[9]

Label each vial clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (stable for up to one year).[7][8] For

short-term storage, -20°C is suitable for up to one month.[7][8] The solid powder should be

stored at -20°C and is stable for up to three years.[7]

Protocol 2: Preparation of Working Solutions for Cell
Culture
Materials:

10 mM Fangchinoline stock solution in DMSO

Pre-warmed, sterile cell culture medium

Sterile serological pipettes and pipette tips

Procedure:

Thaw Stock Solution:

Remove one aliquot of the 10 mM fangchinoline stock solution from the -80°C freezer

and thaw it at room temperature.

Calculate Dilution:

Determine the volume of the stock solution required to achieve the desired final

concentration in your cell culture medium.
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For example, to prepare 10 mL of medium with a final fangchinoline concentration of 10

µM:

Use the formula: C₁V₁ = C₂V₂

C₁ = 10 mM (10,000 µM)

V₁ = Volume of stock solution to add

C₂ = 10 µM

V₂ = 10 mL

(10,000 µM) * V₁ = (10 µM) * (10 mL)

V₁ = (10 µM * 10 mL) / 10,000 µM = 0.01 mL = 10 µL

Therefore, you would add 10 µL of the 10 mM stock solution to 10 mL of cell culture

medium.

Prepare Working Solution:

Directly add the calculated volume of the fangchinoline stock solution to the pre-warmed

cell culture medium.

Mix thoroughly by gentle pipetting or inverting the tube.

Vehicle Control:

It is critical to include a vehicle control in your experiments. Prepare a corresponding

culture medium containing the same final concentration of DMSO as the fangchinoline-

treated samples. In the example above, this would be 0.1% DMSO (10 µL in 10 mL).
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Preparation of Fangchinoline Stock Solution

Start

Weigh Fangchinoline Powder

Dissolve in Anhydrous DMSO

Vortex Until Dissolved

Sterile Filter (Optional)

Aliquot into Cryovials

Store at -80°C
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Fangchinoline's Effect on PI3K/Akt and NF-κB Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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